![molecular formula C13H21BN4O3 B8546084 N-Ethyl-N'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]urea CAS No. 1031432-18-4](/img/structure/B8546084.png)
N-Ethyl-N'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]urea
Description
N-Ethyl-N'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]urea is a useful research compound. Its molecular formula is C13H21BN4O3 and its molecular weight is 292.14 g/mol. The purity is usually 95%.
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Properties
CAS No. |
1031432-18-4 |
|---|---|
Molecular Formula |
C13H21BN4O3 |
Molecular Weight |
292.14 g/mol |
IUPAC Name |
1-ethyl-3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]urea |
InChI |
InChI=1S/C13H21BN4O3/c1-6-15-11(19)18-10-16-7-9(8-17-10)14-20-12(2,3)13(4,5)21-14/h7-8H,6H2,1-5H3,(H2,15,16,17,18,19) |
InChI Key |
ZZIUELQRKBXHKM-UHFFFAOYSA-N |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CN=C(N=C2)NC(=O)NCC |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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![1-[4-(4-Amino-pyrazol-1-ylmethyl)-pyridin-2-yl]-ethanone](/img/structure/B8546063.png)
